5-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine

• IUPAC Name: 5-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine
• InChI: InChI=1S/C8H9N3O/c1-12-7-3-2-6-8(11-7)5(9)4-10-6/h2-4,10H,9H2,1H3
• InChI Key: IXMBAPFNHNWCTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)NC=C2N
• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• CAS No.: 1190311-26-2

Description

“5-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine” is a compound that belongs to the class of organic compounds known as pyrrolopyridines. These are compounds containing a pyrrolopyridine moiety, which consists of a pyrrole ring fused to a pyridine. It has been reported that 1H-pyrrolo[2,3-b]pyridine derivatives have potent activities against FGFR1, 2, and 3.

Scientific Research Applications

Metabolic Pathways and Excretion

BMS-690514 Metabolism and Disposition : A study focused on BMS-690514, an oral inhibitor targeting certain growth factor receptors, found it is well-absorbed and extensively metabolized in humans. The research revealed that after oral administration, BMS-690514 underwent multiple oxidation reactions and direct glucuronidation, leading to various metabolites. The study indicated significant excretion of the drug-related radioactivity in both bile and urine, highlighting the compound's metabolic pathways and excretion mechanisms (L. Christopher et al., 2010).

Imaging and Diagnostic Applications

Imaging Neurofibrillary Tangles in Alzheimer's : Research on 18F-MK-6240, a PET tracer, demonstrated its high selectivity and potential for imaging neurofibrillary tangles (NFTs), a hallmark of Alzheimer's disease. The tracer exhibited favorable kinetics and high binding to regions associated with NFT deposition in patients, suggesting its value for diagnostic imaging and monitoring Alzheimer's progression (T. Lohith et al., 2018).

Role in Environmental and Health Monitoring

Quantitative Differences in Volatiles : A study explored the potential diagnostic use of volatile aromatic amines by identifying and quantifying specific compounds in saliva from healthy and diseased individuals. The research suggests a correlation between the presence of these amines and periodontal disease, pointing towards a possible role in disease monitoring and diagnosis (J. G. Kostelc et al., 1981).

Biochemical Analysis

Cellular Effects

Preliminary studies suggest that it may have potent activities against FGFR1, 2, and 3 . In vitro, it has been observed to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Molecular Mechanism

It is known to exhibit potent FGFR inhibitory activity, suggesting that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .